![molecular formula C20H24N4O5S B2657774 N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide CAS No. 1172047-65-2](/img/structure/B2657774.png)
N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C20H24N4O5S and its molecular weight is 432.5. The purity is usually 95%.
BenchChem offers high-quality N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide and its derivatives have been studied for their antimicrobial properties. For example, certain rhodanine-3-acetic acid-based amides, which share structural similarities, have shown potential as antimicrobial agents against bacteria, mycobacteria, and fungi (Krátký, Vinšová, & Stolaříková, 2017).
Anti-inflammatory and Analgesic Properties
Some derivatives of the compound have been researched for their anti-inflammatory and analgesic effects. Notably, compounds with a structure related to N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide showed significant inhibition of cyclooxygenase-1 and -2 (COX-1/COX-2), along with analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Cancer Treatment
Derivatives of N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide have been explored for their potential in cancer treatment. For instance, some compounds have shown cytotoxic activity against human cancer cell lines, indicating their potential utility as chemotherapeutic agents (Ding et al., 2012).
Anticonvulsant Activity
Research has also been conducted on the anticonvulsant potential of certain acetamide derivatives of related structures. These studies have evaluated their effectiveness against seizures, with some compounds demonstrating moderate anticonvulsant activity in animal models (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).
Antioxidant Properties
Derivatives of N-(3-methoxybenzyl)-2-(2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide have also been investigated for their antioxidant capabilities. Some newly synthesized nitrogen-containing bromophenols, related in structure, exhibited significant scavenging activity against radicals, suggesting potential application as natural antioxidants (Li, Li, Gloer, & Wang, 2012).
properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-2-[2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-6-oxo-1H-pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O5S/c1-28-16-4-2-3-14(9-16)12-21-17(25)10-15-11-18(26)23-20(22-15)30-13-19(27)24-5-7-29-8-6-24/h2-4,9,11H,5-8,10,12-13H2,1H3,(H,21,25)(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBUCSGGJJGDMAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC(=O)CC2=CC(=O)NC(=N2)SCC(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.